2-(3,4-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)acetamide

• Molecular Formula: C19H23NO5S
• Molecular Weight: 377.5 g/mol
• IUPAC Name: 2-(3,4-dimethylphenoxy)-N-(1,1-dioxothiolan-3-yl)-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C19H23NO5S/c1-14-5-6-17(10-15(14)2)25-12-19(21)20(11-18-4-3-8-24-18)16-7-9-26(22,23)13-16/h3-6,8,10,16H,7,9,11-13H2,1-2H3
• InChI Key: HNEMCZMZQHOYMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)N(CC2=CC=CO2)C3CCS(=O)(=O)C3)C

Description

2-(3,4-Dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)acetamide is a synthetic acetamide derivative characterized by a unique combination of functional groups. The molecule features:

• A 3,4-dimethylphenoxy substituent, which introduces steric bulk and lipophilicity.
• A furan-2-ylmethyl moiety, which may enhance π-π stacking or metabolic stability compared to benzene-based analogs.

Comparison with Similar Compounds

Table 1: Key Structural Features and Functional Group Comparisons

Compound Name	Key Substituents	Functional Group Impact	Reference
2-(3,4-Dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(furan-2-ylmethyl)acetamide	3,4-Dimethylphenoxy, tetrahydrothiophene sulfone, furan-2-ylmethyl	High lipophilicity (dimethylphenoxy), sulfone enhances polarity, furan may reduce oxidation susceptibility	N/A
N-(1,1-Dioxidotetrahydrothiophen-3-yl)-N-(2-fluorobenzyl)-2-(4-isopropylphenoxy)acetamide	4-Isopropylphenoxy, 2-fluorobenzyl	Increased steric hindrance (isopropyl), fluorine enhances electronegativity and metabolic stability
2-(3,4-Dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide	3,4-Dichlorophenyl, thiazol-2-yl	Chlorine atoms improve electrophilicity; thiazole enables metal coordination or H-bonding
N-[(S)-1-[(4S,6S)-4-Benzyl-2-oxo-1,3-oxazinan-6-yl]-2-phenylethyl]-2-(2,6-dimethylphenoxy)acetamide	2,6-Dimethylphenoxy, oxazinanone, benzyl	Complex stereochemistry (S-configuration) and oxazinanone may enhance target selectivity
2-Chloro-N-(2,6-diethylphenyl)-N-(methoxymethyl)acetamide (Alachlor)	Chloro, diethylphenyl, methoxymethyl	Chloro group confers herbicidal activity; methoxymethyl enhances soil mobility

Pharmacological and Physicochemical Properties

Lipophilicity and Bioavailability

The 3,4-dimethylphenoxy group in the target compound likely increases lipophilicity compared to analogs with single methyl or halogen substituents (e.g., 3,4-dichlorophenyl in ). However, the sulfone group may counterbalance this by improving water solubility, a feature absent in non-sulfonated analogs like alachlor .

Metabolic Stability

The furan-2-ylmethyl substituent may offer superior metabolic stability compared to fluorobenzyl (e.g., ) or thiazolyl groups (e.g., ), as furan rings are less prone to oxidative degradation than benzyl or thiazole systems.

Target Selectivity

Compounds with thiazol-2-yl (e.g., ) or oxazinanone (e.g., ) groups exhibit enhanced coordination with metal ions or enzyme active sites. In contrast, the target compound’s sulfone and furan groups may favor interactions with sulfhydryl-containing proteins or aromatic π-systems in biological targets.